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Compound of Interest

Compound Name:

3-(2-(tert-

Butoxycarbonyl)hydrazinyl)benzoi

c acid

Cat. No.: B111995 Get Quote

Technical Guide: 3-(2-(tert-
Butoxycarbonyl)hydrazinyl)benzoic acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-(2-(tert-
Butoxycarbonyl)hydrazinyl)benzoic acid, a key intermediate in organic synthesis,

particularly within the pharmaceutical industry. This document outlines its chemical properties,

a plausible synthetic route with a detailed experimental protocol, and its significance in the

development of therapeutic agents.

Core Chemical Data
3-(2-(tert-Butoxycarbonyl)hydrazinyl)benzoic acid, with the CAS number 156899-02-4, is a

stable solid compound.[1][2] Its chemical and physical properties are summarized in the table

below for easy reference.
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Property Value Source

Molecular Formula C12H16N2O4 [1][2]

Molecular Weight 252.27 g/mol [1]

CAS Number 156899-02-4 [1][2]

Appearance Solid [1]

Purity >97% [1]

Melting Point 149-150 °C [1]

Boiling Point 384.91 °C [1]

Density 1.3±0.1 g/cm³ [1]

Water Solubility 129.9 mg/L at 25 °C [1]

Storage Conditions
Inert atmosphere (Nitrogen or

Argon), 2–8 °C
[1][2]

Significance in Drug Discovery and Development
3-(2-(tert-Butoxycarbonyl)hydrazinyl)benzoic acid serves as a crucial building block in the

synthesis of a variety of bioactive molecules. Its primary application lies in its role as an

intermediate for the production of pharmaceuticals, including:

Anticancer agents[1]

Antiviral compounds[1]

Protein kinase inhibitors[1]

The presence of the tert-butoxycarbonyl (Boc) protecting group on the hydrazine moiety allows

for controlled reactions, making it an ideal precursor for creating complex molecular

architectures.

Proposed Synthesis Workflow
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While specific proprietary synthesis methods may vary, a plausible and common route to

synthesize 3-(2-(tert-Butoxycarbonyl)hydrazinyl)benzoic acid involves a two-step process.

This process starts with the formation of the precursor, 3-hydrazinobenzoic acid, followed by

the protection of the hydrazine group with a Boc anhydride.
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Step 1: Formation of 3-Hydrazinobenzoic Acid

Step 2: Boc Protection

3-Aminobenzoic Acid

Diazotization
(NaNO2, HCl, 0 °C)

Diazonium Salt Intermediate

Reduction
(SnCl2·2H2O)

3-Hydrazinobenzoic Acid

3-Hydrazinobenzoic Acid

Reaction with
Di-tert-butyl dicarbonate (Boc)2O

3-(2-(tert-Butoxycarbonyl)hydrazinyl)benzoic acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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